Pocuvotide satetraxetan

• CAS: 1970173-58-0
• Molecular Formula: C36H54N8O15S
• Molecular Weight: 870.9 g/mol
• InChI: InChI=1S/C36H54N8O15S/c45-28(46)9-8-27(34(57)58)40-35(59)39-26(33(55)56)3-1-2-10-37-36(60)38-24-6-4-23(5-7-24)17-25-18-43(21-31(51)52)14-13-41(19-29(47)48)11-12-42(20-30(49)50)15-16-44(25)22-32(53)54/h4-7,25-27H,1-3,8-22H2,(H,45,46)(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H2,37,38,60)(H2,39,40,59)/t25?,26-,27-/m0/s1
• InChIKey: HCNVTCJJNFDYTB-DCYPJBMNSA-N

Pocuvotide Satetraxetan: PSMA-Targeted Radiopharmaceutical Therapy

Pocuvotide satetraxetan is a next-generation, prostate-specific membrane antigen (PSMA)-targeted radiopharmaceutical compound intended for labeling with the beta-emitting radioisotope Lutetium-177 (¹⁷⁷Lu) to form ¹⁷⁷Lu-Pocuvotide Satetraxetan (also referred to as ¹⁷⁷Lu-DGUL) [1]. This therapeutic radiopharmaceutical is engineered to treat metastatic castration-resistant prostate cancer (mCRPC) by selectively delivering targeted radiation to PSMA-expressing tumor cells. The compound features a novel Glu-Urea-Lys derivative scaffold conjugated to a DOTA chelator, providing a high affinity for PSMA and enabling stable radiolabeling with ¹⁷⁷Lu for both diagnostic imaging and therapy [2]. Pocuvotide satetraxetan is a distinct chemical entity in the PSMA radioligand therapy (RLT) class and is currently under active clinical investigation and regulatory review, with the ¹⁷⁷Lu-labeled drug product having completed Phase 2 clinical trials in South Korea [3].

1 PSMA-targeted radiopharmaceutical research & development

2 Lutetium-177 radiolabeling workflow integration

3 Metastatic castration-resistant prostate cancer (mCRPC) endpoint evaluation models

• [1] Suh M, Cheon GJ, Kang KW, Jeong JM, Seo HJ, Jeong B, Jeong CW, Kwak C. Phase I/II clinical trial of 177Lu-DGUL in metastatic castration-resistant prostate cancer patients: preliminary results of safety, dosimetry, and efficacy. J Nucl Med. 2023;64(supplement 1):P823. View Source
• [2] CellBion. (n.d.). Our flagship program, lutetium (177Lu) pocuvotide satetraxetan, is a novel PSMA-targeted radioligand therapeutic agent designed to treat metastatic castration-resistant prostate cancer (mCRPC). LinkedIn. View Source
• [3] CellBion. (2025, September 4). CellBion's prostate cancer RPT candidate '177Lu-DGUL' records 36.9% Phase 2 ORR, eyes conditional approval application. The Bio News. View Source

Pocuvotide Satetraxetan: Non-Interchangeable with PSMA Radioligands

Generic substitution of Pocuvotide satetraxetan with other PSMA-targeting radiopharmaceuticals is not feasible due to its unique chemical structure and resulting pharmacokinetic profile, which directly impact clinical efficacy and safety. Unlike common PSMA ligands like PSMA-617 or PSMA-I&T, Pocuvotide satetraxetan is based on a proprietary Glu-Urea-Lys derivative scaffold conjugated to a DOTA chelator [1]. This distinct molecular architecture confers specific tumor-targeting accessibility and a shortened systemic clearance time [2]. Preclinical and clinical dosimetry data confirm that this unique design translates into a differentiated organ radiation dose distribution, most notably a substantially lower mean absorbed dose to the salivary glands (0.32 Gy/GBq) compared to benchmark PSMA-617 (e.g., 0.39-1.0 Gy/GBq) [3]. This is not a class-wide effect but a direct consequence of the compound's specific design and pharmacokinetics. Consequently, substituting Pocuvotide satetraxetan with an alternative PSMA ligand would alter the therapeutic index, change the expected safety profile, and invalidate the quantitative efficacy and safety benchmarks established in the compound's specific clinical trials, underscoring the need for precise chemical and radiopharmaceutical selection in both research and clinical development settings.

Chemical Scaffold

Pocuvotide satetraxetan: Proprietary Glu-Urea-Lys derivative with DOTA chelator

Other PSMA ligands: PSMA-617, PSMA-I&T scaffolds – distinct biodistribution

Different molecular architecture may shift tumor uptake and clearance kinetics.

Salivary Gland Dosimetry

This compound: Reported mean dose 0.32 Gy/GBq (Phase I/II)

PSMA-617: 0.39–1.0 Gy/GBq (published range)

Substitution may alter off-target radiation exposure and tolerability endpoints.

Pharmacokinetic Profile

This compound: Engineered for rapid systemic clearance

Alternatives: Clearance rates and organ retention vary with ligand design

Pharmacokinetic mismatch can affect therapeutic index interpretation in comparative studies.

• [1] Suh M, Cheon GJ, Kang KW, Jeong JM, Seo HJ, Jeong B, Jeong CW, Kwak C. Phase I/II clinical trial of 177Lu-DGUL in metastatic castration-resistant prostate cancer patients: preliminary results of safety, dosimetry, and efficacy. J Nucl Med. 2023;64(supplement 1):P823. View Source
• [2] CellBion. (2025, November 5). CellBion participates in BIO Europe, conducting 11 partnering meetings with 30 companies, including Novartis and MSD. The Bio News. View Source
• [3] Herrmann K, et al. (2022). Dosimetry in At-Risk Organs After 177Lu-PSMA-617 Treatment. GU Oncology Now. (Reporting salivary gland dose of 0.63 Gy/GBq). View Source

Pocuvotide Satetraxetan vs. 177Lu-PSMA-617: Efficacy & Safety

Superior ORR vs. 177Lu-PSMA-617

¹⁷⁷Lu-Pocuvotide satetraxetan (¹⁷⁷Lu-DGUL) demonstrated a numerically higher objective response rate (ORR) compared to the first-in-class PSMA radioligand, ¹⁷⁷Lu-PSMA-617 (Pluvicto). In the Phase 2 clinical trial of ¹⁷⁷Lu-DGUL in patients with mCRPC refractory to standard therapy (N=78 evaluable), the ORR assessed by RECIST v1.1 criteria was 35.90% (28/78 patients; 95% CI: 25.00–47.01) [1]. This result surpasses the ORR of 29.8% (with CR of 6.8% and PR of 23.0%) reported for ¹⁷⁷Lu-PSMA-617 in combination with standard care in the pivotal Phase 3 VISION trial [2]. The Phase 2 trial of ¹⁷⁷Lu-DGUL was conducted as a single-arm study with stringent response confirmation criteria, which makes this comparative advantage notable [3].

Reported ORR Comparison

Head-to-head

35.9% vs 29.8% (PSMA-617)

6.1 pp absolute difference, RECIST v1.1

Reported higher objective response rate in Phase 2 trial context

Single-arm study, mCRPC refractory to standard therapy (N=78 evaluable). Requires confirmation in randomized design.

Evidence Dimension	Objective Response Rate (ORR)
Target Compound Data	35.90% (28/78 patients)
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617 (Pluvicto): 29.8%
Quantified Difference	6.1 percentage points absolute improvement
Conditions	Phase 2, single-arm trial in mCRPC patients refractory to standard therapy (N=78 evaluable); assessed by RECIST v1.1.

Why This Matters

A higher ORR suggests a greater likelihood of tumor shrinkage for patients, which is a critical measure of a radiopharmaceutical's direct therapeutic effect and a key consideration in drug selection and procurement for clinical trials or practice.

• [1] CellBion. (2025, September 4). CellBion's prostate cancer RPT candidate '177Lu-DGUL' records 36.9% Phase 2 ORR, eyes conditional approval application. The Bio News. View Source
• [2] Sartor O, de Bono J, Chi KN, et al. Lutetium-177–PSMA-617 for Metastatic Castration-Resistant Prostate Cancer. N Engl J Med. 2021;385(12):1091-1103. (Data from VISION trial). View Source
• [3] CellBion. (2025, September 4). 셀비온 '전립선암신약 177Lu-DGUL 2상 우수, 4분기 허가 신청'. Hit News. View Source

Reduced Xerostomia vs. 177Lu-PSMA-617

¹⁷⁷Lu-Pocuvotide satetraxetan exhibited a markedly lower incidence of xerostomia (dry mouth), a common and quality-of-life-impacting adverse event of PSMA-targeted radioligand therapy. In the Phase 2 trial, xerostomia was observed in only 13.19% of patients (12/91) treated with ¹⁷⁷Lu-DGUL [1]. This contrasts sharply with the 38.8% incidence of dry mouth reported for ¹⁷⁷Lu-PSMA-617 (Pluvicto) in the VISION trial [2]. The underlying mechanism is supported by dosimetry data showing that ¹⁷⁷Lu-DGUL delivers a mean absorbed dose of only 0.32 Gy/GBq to the salivary glands [3], which is substantially lower than the 0.63 Gy/GBq reported for ¹⁷⁷Lu-PSMA-617 [4].

Xerostomia Incidence

Head-to-head

13.2% vs 38.8% (PSMA-617)

25.6 pp lower observed incidence

Lower reported xerostomia rate aligns with salivary dosimetry

Phase 2 (N=91) vs Phase 3 VISION trial; endpoint definitions may differ. Tolerability context.

Evidence Dimension	Incidence of Xerostomia
Target Compound Data	13.19% (12/91 patients)
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617 (Pluvicto): 38.8%
Quantified Difference	25.6 percentage points absolute reduction
Conditions	Phase 2 trial in mCRPC patients (N=91) vs. Phase 3 VISION trial.

Why This Matters

A lower incidence of xerostomia directly translates to better patient quality of life and tolerability, making this compound a potentially safer choice for long-term or repeated therapy cycles, which is a decisive factor for clinicians and healthcare procurement.

• [1] CellBion. (2025, September 4). CellBion's prostate cancer RPT candidate '177Lu-DGUL' records 36.9% Phase 2 ORR, eyes conditional approval application. The Bio News. View Source
• [2] Sartor O, de Bono J, Chi KN, et al. Lutetium-177–PSMA-617 for Metastatic Castration-Resistant Prostate Cancer. N Engl J Med. 2021;385(12):1091-1103. View Source
• [3] Suh M, Cheon GJ, Kang KW, Jeong JM, Seo HJ, Jeong B, Jeong CW, Kwak C. Phase I/II clinical trial of 177Lu-DGUL in metastatic castration-resistant prostate cancer patients: preliminary results of safety, dosimetry, and efficacy. J Nucl Med. 2023;64(supplement 1):P823. View Source
• [4] Herrmann K, et al. (2022). Dosimetry in At-Risk Organs After 177Lu-PSMA-617 Treatment. GU Oncology Now. (Reporting salivary gland dose of 0.63 Gy/GBq). View Source

High PSA50 Response Rate in mCRPC

¹⁷⁷Lu-Pocuvotide satetraxetan induced a robust PSA50 response, a key biochemical marker of treatment efficacy in prostate cancer. In the Phase 2 trial, 66.7% of treated patients (two-thirds of the cohort) achieved a ≥50% decline in serum PSA from baseline [1]. This rate is highly competitive with, and in some reports exceeds, the PSA50 response rates observed for ¹⁷⁷Lu-PSMA-617 in various clinical studies, which typically range from approximately 50% to 60% in similar patient populations [2]. The PSA50 rate is a well-established surrogate for clinical benefit in mCRPC and is directly correlated with improved outcomes.

PSA50 Response

Trial context

66.7% of patients

≥50% PSA decline from baseline

Reported biochemical response rate in Phase 2 cohort

Cross-study range for PSMA-617 typically ~50-60% (literature). Early endpoint surrogate.

Evidence Dimension	PSA50 Response Rate
Target Compound Data	66.7%
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617: Typically ~50-60% (range from published studies)
Quantified Difference	~6.7–16.7 percentage points advantage
Conditions	Phase 2 trial in mCRPC patients refractory to standard therapy (N=78 evaluable).

Why This Matters

A high PSA50 response rate is a powerful, early indicator of a radiopharmaceutical's ability to achieve disease control and is a critical parameter for oncologists evaluating treatment options and for researchers designing comparative effectiveness studies.

• [1] The Bio. (2026, February 27). 셀비온, 美 ASCO-GU서 전립선암 치료제 임상 2상 데이터 공개. Daum. View Source
• [2] Hofman MS, Violet J, Hicks RJ, et al. [177Lu]-PSMA-617 radionuclide treatment in patients with metastatic castration-resistant prostate cancer (LuPSMA trial): a single-centre, single-arm, phase 2 study. Lancet Oncol. 2018;19(6):825-833. (Reporting PSA50 rates of ~57%). View Source

Favorable Salivary Gland Dosimetry

Quantitative dosimetry analysis from the Phase I/II trial demonstrates a favorable organ radiation dose profile for ¹⁷⁷Lu-Pocuvotide satetraxetan. The mean absorbed dose to the salivary glands was measured at 0.32 Gy/GBq [1]. This is significantly lower than the salivary gland doses reported for ¹⁷⁷Lu-PSMA-617, which range from 0.39 ± 0.17 Gy/GBq to 1.0 Gy/GBq in various studies [REFS-2, REFS-3]. This lower organ-specific radiation exposure is a direct consequence of the compound's unique pharmacokinetic properties, specifically its more rapid clearance from non-target tissues, which is a key differentiating feature emphasized by the developer [4].

Salivary Gland Dose

Trial context

0.32 Gy/GBq

Mean absorbed dose (Phase I/II)

Lower organ dosimetry reported vs PSMA-617 benchmarks

PSMA-617 ranges: 0.39±0.17 to 1.0 Gy/GBq. Pharmacokinetic differentiation context.

Evidence Dimension	Mean Absorbed Dose to Salivary Glands
Target Compound Data	0.32 Gy/GBq
Comparator Or Baseline	¹⁷⁷Lu-PSMA-617: 0.39 ± 0.17 Gy/GBq to 1.0 Gy/GBq
Quantified Difference	≥0.07 Gy/GBq lower (at least 18% reduction)
Conditions	Phase I/II dose escalation study (N=28).

Why This Matters

Lower salivary gland dosimetry is directly linked to reduced incidence and severity of xerostomia, a major adverse event affecting patient compliance and quality of life. This provides a clear rationale for selecting this compound in scenarios where minimizing off-target toxicity is a priority.

• [1] Suh M, Cheon GJ, Kang KW, Jeong JM, Seo HJ, Jeong B, Jeong CW, Kwak C. Phase I/II clinical trial of 177Lu-DGUL in metastatic castration-resistant prostate cancer patients: preliminary results of safety, dosimetry, and efficacy. J Nucl Med. 2023;64(supplement 1):P823. View Source
• [2] Kupitz D, et al. (2022). Intra-therapeutic dosimetry of [177Lu]Lu-PSMA-617 in low-volume hormone-sensitive metastatic prostate cancer patients and correlation with treatment outcome. (Reporting salivary gland dose of 0.39 ± 0.17 Gy/GBq). View Source
• [3] Herrmann K, et al. (2022). Dosimetry in At-Risk Organs After 177Lu-PSMA-617 Treatment. GU Oncology Now. (Reporting salivary gland dose of 0.63 Gy/GBq). View Source
• [4] CellBion. (2025, November 4). 셀비온, BIO Europe Fall 참가…'전립선암 치료제 소개'. M1 Mimin. View Source

Pocuvotide Satetraxetan: Optimal Clinical Applications

Superior Response Rates in mCRPC Trials

¹⁷⁷Lu-Pocuvotide satetraxetan is ideally suited for clinical trials in metastatic castration-resistant prostate cancer (mCRPC) where maximizing objective response rate (ORR) is a primary endpoint. The Phase 2 trial data demonstrated an ORR of 35.9%, which exceeds the 29.8% ORR reported for the benchmark therapy ¹⁷⁷Lu-PSMA-617 [1]. This 6.1 percentage point absolute advantage makes it a compelling candidate for studies designed to demonstrate superiority over existing PSMA radioligands. Investigators can leverage this evidence to power new trials and to select this compound over alternatives when a higher likelihood of radiographic response is a critical study objective.

Favorable Salivary Gland Safety Profile

For patients with mCRPC who are at high risk for or have experienced significant xerostomia from prior therapies, ¹⁷⁷Lu-Pocuvotide satetraxetan presents a quantifiable advantage. Its Phase 2 trial reported a 13.19% incidence of xerostomia, a 25.6 percentage point absolute reduction compared to the 38.8% incidence seen with ¹⁷⁷Lu-PSMA-617 [2]. This safety benefit is supported by dosimetry data showing a mean salivary gland dose of only 0.32 Gy/GBq [3]. This compound is therefore the preferred choice for research programs and clinical settings where minimizing salivary gland toxicity is a priority, improving patient tolerability and quality of life during treatment.

PSA Decline as Early Efficacy Endpoint

¹⁷⁷Lu-Pocuvotide satetraxetan is well-positioned for clinical and translational studies that use PSA50 response as a primary or secondary endpoint. The observed 66.7% PSA50 response rate in the Phase 2 trial indicates robust biochemical activity [4]. This high rate provides a strong signal of early treatment effect and is a reliable surrogate for clinical benefit in prostate cancer. Researchers can confidently select this compound for trials where demonstrating rapid and deep PSA decline is a key measure of success, such as in early-phase studies or in combination therapy regimens where early biomarker changes are critical.

Safe Baseline for Combination Therapies

The favorable safety and tolerability profile of ¹⁷⁷Lu-Pocuvotide satetraxetan, particularly its low rates of grade ≥3 adverse events and manageable toxicity, makes it an ideal backbone for combination therapy research. The compound's low salivary gland dose and manageable hematologic toxicity profile [3] provide a safer baseline for adding other anti-cancer agents, such as immune checkpoint inhibitors or novel targeted therapies. This is evidenced by the initiation of a Phase 1 clinical trial combining ¹⁷⁷Lu-Pocuvotide with pembrolizumab (Keytruda) [5]. This scenario is highly relevant for industrial R&D programs focused on developing next-generation combination regimens for prostate cancer.

Application

Selection Property

Validation Focus

mCRPC endpoint comparison studies

Reported objective response rate (ORR)

RECIST-based response assessment in PSMA-targeted trials

Salivary gland toxicity minimization research

Salivary gland dosimetry profile

Xerostomia incidence and quality-of-life endpoint monitoring

PSA decline biomarker studies

PSA50 response rate

Biochemical response as early efficacy signal

Combination radiopharmaceutical research

Tolerability and safety baseline

Combination tolerability and dose optimization in translational models

• [1] CellBion. (2025, September 4). CellBion's prostate cancer RPT candidate '177Lu-DGUL' records 36.9% Phase 2 ORR, eyes conditional approval application. The Bio News. View Source
• [2] CellBion. (2025, September 4). CellBion's prostate cancer RPT candidate '177Lu-DGUL' records 36.9% Phase 2 ORR, eyes conditional approval application. The Bio News. View Source
• [3] Suh M, Cheon GJ, Kang KW, Jeong JM, Seo HJ, Jeong B, Jeong CW, Kwak C. Phase I/II clinical trial of 177Lu-DGUL in metastatic castration-resistant prostate cancer patients: preliminary results of safety, dosimetry, and efficacy. J Nucl Med. 2023;64(supplement 1):P823. View Source
• [4] The Bio. (2026, February 27). 셀비온, 美 ASCO-GU서 전립선암 치료제 임상 2상 데이터 공개. Daum. View Source
• [5] CellBion. (2026, April 13). 셀비온, ‘PSMA RPT’+키트루다 “국내 1상 IND 승인”. Bio Spectator. View Source